Cas no 1377267-87-2 (Tert-butyl 4-(hydroxyamino)piperidine-1-carboxylate)

• Product Name: Tert-butyl 4-(hydroxyamino)piperidine-1-carboxylate
• CAS No: 1377267-87-2
• MF: C₁₀H₂₀N₂O₃
• MW: 216.277402877808
• CID: 2117478
• Update Time: 2025-05-21

Tert-butyl 4-(hydroxyamino)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(hydroxyamino)piperidine-1-carboxylate
• Tert-butyl 4-(hydroxyamino)piperidine-1-carboxylate

• Inchi： 1S/C10H20N2O3/c1-10(2,3)15-9(13)12-6-4-8(11-14)5-7-12/h8,11,14H,4-7H2,1-3H3
• InChI Key： RTSWLDSIKAPSLX-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CC1)NO)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 217
• Topological Polar Surface Area: 61.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on Tert-butyl 4-(hydroxyamino)piperidine-1-carboxylate

Introduction to Tert-butyl 4-(hydroxyamino)piperidine-1-carboxylate (CAS No. 1377267-87-2) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

Tert-butyl 4-(hydroxyamino)piperidine-1-carboxylate, identified by the chemical compound code CAS No. 1377267-87-2, is a specialized organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the piperidine class of heterocyclic amines, which are widely recognized for their role in drug design and development. The presence of both a hydroxyamino group and a tert-butyl ester moiety in its molecular structure endows it with distinctive reactivity and functional versatility, making it a valuable scaffold for synthetic chemists and biologists.

The tert-butyl group at the 1-position of the piperidine ring contributes to the steric hindrance of the molecule, which can be strategically exploited to modulate binding interactions with biological targets. This steric effect is particularly relevant in the design of enzyme inhibitors or receptor modulators, where precise spatial orientation of functional groups is critical for efficacy. Meanwhile, the 4-(hydroxyamino) group introduces both hydrophilic and basic characteristics, enhancing solubility in aqueous environments while also enabling participation in hydrogen bonding interactions, which are essential for molecular recognition processes.

In recent years, advances in computational chemistry and high-throughput screening have facilitated the identification of novel pharmacophores within complex molecular architectures. The CAS No. 1377267-87-2 compound has been subjected to virtual screening campaigns to assess its potential as an inhibitor or modulator of key biological pathways. Notably, studies have explored its interaction with enzymes involved in metabolic disorders, suggesting that derivatives of this scaffold could exhibit therapeutic benefits in managing conditions such as diabetes or hyperlipidemia.

The hydroxyamino functionality has been particularly studied for its ability to engage in multiple non-covalent interactions with biological targets, including hydrogen bonding and electrostatic interactions. This property makes it an attractive moiety for designing molecules that exhibit high affinity and selectivity for specific protein binding sites. Additionally, the tert-butyl ester group can be hydrolyzed under physiological conditions to release a free carboxylic acid, providing a tunable pharmacophore for further derivatization.

Recent experimental investigations have demonstrated the utility of Tert-butyl 4-(hydroxyamino)piperidine-1-carboxylate (CAS No. 1377267-87-2) as a precursor in the synthesis of more complex bioactive molecules. For instance, researchers have employed this compound as an intermediate in the preparation of peptidomimetics, which mimic the structure and function of natural peptides while offering improved stability and bioavailability. Such peptidomimetics are being explored for their potential as drugs targeting neurological disorders, cancer, and inflammatory diseases.

The integration of this compound into drug discovery pipelines has been facilitated by its compatibility with modern synthetic methodologies, including solid-phase synthesis and flow chemistry techniques. These approaches enable rapid diversification of molecular libraries while maintaining high yields and purity standards. Furthermore, the well-documented safety profile of CAS No. 1377267-87-2 derivatives has made it a preferred choice for preclinical studies aimed at evaluating pharmacokinetic properties and toxicity profiles.

The role of Tert-butyl 4-(hydroxyamino)piperidine-1-carboxylate (CAS No. 1377267-87-2) extends beyond traditional small-molecule drug design into the realm of biologics and biopharmaceuticals. Its structural features have been leveraged to develop novel antibody-drug conjugates (ADCs) and enzyme-targeted prodrugs (ETPs), where precise control over molecular geometry is crucial for optimizing delivery systems. These advanced therapeutic modalities are poised to revolutionize treatment strategies for resistant malignancies and chronic inflammatory conditions.

Future research directions may focus on expanding the chemical space accessible through modifications of this scaffold, such as introducing fluorinated or halogenated substituents to enhance metabolic stability or bioavailability. Additionally, interdisciplinary collaborations between chemists, biologists, and clinicians will be essential for translating laboratory findings into clinical applications that address unmet medical needs.